1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane

• IUPAC Name: 1-[(5-methyl-1H-imidazol-4-yl)methyl]azepane
• InChI: InChI=1S/C11H19N3/c1-10-11(13-9-12-10)8-14-6-4-2-3-5-7-14/h9H,2-8H2,1H3,(H,12,13)
• InChI Key: HKNIPTGMPPZDRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN1)CN2CCCCCC2
• Molecular Formula: C11H19N3
• Molecular Weight: 193.29 g/mol

Description

1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane, also known as MIA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MIA is a heterocyclic organic compound with a molecular formula of C12H20N4.

Mechanism of Action

The mechanism of action of 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane is not fully understood. However, studies have shown that 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane interacts with various enzymes and receptors in the body. 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter involved in learning and memory. 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane has also been shown to interact with the dopamine transporter, a protein involved in the regulation of dopamine levels in the brain.
Biochemical and Physiological Effects:
1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane has been shown to have various biochemical and physiological effects. In vitro studies have shown that 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane has antibacterial and antifungal properties. 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane has also been shown to inhibit the growth of cancer cells and induce apoptosis, a process of programmed cell death.
In vivo studies have shown that 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane has neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane has also been shown to have anti-inflammatory effects and can reduce the severity of inflammation in animal models of arthritis and colitis.

Advantages and Limitations for Lab Experiments

1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane has several advantages for lab experiments. 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane is relatively easy to synthesize and can be obtained in high yield with optimized reaction conditions. 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane is also stable under normal laboratory conditions and can be stored for extended periods.
However, 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane also has some limitations for lab experiments. 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane is a relatively new compound, and its properties and applications are not fully understood. 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane is also expensive compared to other organic compounds, which can limit its use in large-scale experiments.

Future Directions

For the research and development of 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane include the synthesis of 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane derivatives, investigation of 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane-based MOFs, and the development of 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane-based chiral catalysts.

Synthesis Methods

The synthesis of 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane involves a multi-step process that starts with the reaction of 4-methyl-1H-imidazole with epichlorohydrin to form 1-(chloromethyl)-4-methylimidazole. The intermediate product is then reacted with 1,6-diaminohexane to form 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane. The yield of 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane can be improved by optimizing reaction conditions such as temperature, pH, and solvent.

Scientific Research Applications

1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane has been studied for its potential applications in various fields such as medicinal chemistry, material science, and catalysis. In medicinal chemistry, 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane has also been studied for its antibacterial and antifungal properties.
In material science, 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane has been used as a building block for the synthesis of metal-organic frameworks (MOFs) due to its ability to coordinate with metal ions. MOFs have potential applications in gas storage, separation, and catalysis.
In catalysis, 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane has been used as a ligand in the synthesis of chiral catalysts for asymmetric synthesis. 1-[(4-methyl-1H-imidazol-5-yl)methyl]azepane-based chiral catalysts have been used in the synthesis of pharmaceuticals, agrochemicals, and natural products.